Cas no 2229444-19-1 (1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol
• CAS No: 2229444-19-1
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6010645
• PubChem ID: 165682925
• Update Time: 2025-05-19

1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol
• 2229444-19-1
• EN300-1958013

• Inchi： 1S/C10H10F4O/c1-6-2-3-7(4-8(6)11)5-9(15)10(12,13)14/h2-4,9,15H,5H2,1H3
• InChI Key： ISNFLDUPKVGMPM-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C)=C(C=1)F)O)(F)F

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol

Comprehensive Overview of 1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol (CAS No. 2229444-19-1)

The compound 1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol (CAS No. 2229444-19-1) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in bioactive molecule synthesis and material science. Its trifluoromethyl group and fluoroaryl moiety contribute to enhanced metabolic stability and lipophilicity, making it a valuable intermediate in modern chemistry.

Recent trends in green chemistry and sustainable synthesis have highlighted the importance of fluorinated building blocks like 1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol. Researchers are actively exploring its role in catalyzed reactions and stereoselective transformations, addressing common queries such as "How does fluorination improve drug bioavailability?" or "What are the latest advances in fluorinated intermediates?" These topics align with the growing interest in precision medicine and targeted therapeutics, where fluorinated compounds play a pivotal role.

The synthesis of CAS No. 2229444-19-1 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its chiral center at the propan-2-ol position opens avenues for enantioselective catalysis, a hot topic in asymmetric synthesis. Industry professionals frequently search for "efficient routes to fluorinated alcohols" or "applications of 3-fluoro-4-methylphenyl derivatives," underscoring the relevance of this compound in cutting-edge research.

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In conclusion, 1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol represents a versatile scaffold with broad utility in medicinal chemistry and industrial applications. Its alignment with trends like fluorine-based drug discovery and eco-friendly synthesis ensures continued relevance in scientific literature and commercial demand.